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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Cyclopentylethanone-d4, a

deuterated isotopologue of 1-Cyclopentylethanone. This document details its molecular weight,

the principles behind its determination, and relevant experimental methodologies. The inclusion

of deuterium atoms serves as a powerful tool in various research applications, including

metabolic studies, reaction mechanism elucidation, and as an internal standard in mass

spectrometry-based quantification.

Core Data Presentation
The fundamental properties of 1-Cyclopentylethanone and its deuterated form are summarized

below. The substitution of four hydrogen atoms with deuterium results in a predictable increase

in molecular weight.

Compound Chemical Formula Molecular Weight ( g/mol )

1-Cyclopentylethanone C₇H₁₂O 112.17[1][2][3]

1-Cyclopentylethanone-d4 C₇H₈D₄O 116.20

Note: The molecular weight of the deuterated compound is calculated based on the atomic

masses of the constituent elements.
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Determination of Molecular Weight: A Logical
Workflow
The process of determining the molecular weight of a deuterated compound like 1-
Cyclopentylethanone-d4 follows a systematic approach, beginning with the non-deuterated

parent molecule.
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Identify Parent Compound:
1-Cyclopentylethanone

Determine Molecular Formula:
C₇H₁₂O

Elemental Analysis

Calculate Molecular Weight of Parent Compound:
112.17 g/mol

Sum of Atomic Weights

Calculate Molecular Weight of Deuterated Compound:
MW(Parent) + Mass Difference

Identify Isotopic Label:
Deuterium (d4)

Determine Number of Deuterium Atoms:
4

Nomenclature

Calculate Mass Difference:
(4 x Atomic Mass of D) - (4 x Atomic Mass of H)

Final Molecular Weight:
116.20 g/mol

Calculation
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Matrix
(e.g., Plasma, Urine)

Spike with Internal Standard
(1-Cyclopentylethanone-d4)

Protein Precipitation &
Extraction

Chromatographic Separation

Mass Spectrometric Detection

Quantification of Analyte
(1-Cyclopentylethanone)

Normalization to Internal Standard

Concentration Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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